Cas no 87750-51-4 (4-(Trifluoromethoxy)phenyl Methyl Sulfone)

• Product Name: 4-(Trifluoromethoxy)phenyl Methyl Sulfone
• CAS No: 87750-51-4
• MF: C₈H₇F₃O₃S
• MW: 240.199591875076
• MDL: MFCD00792426
• CID: 90971
• PubChem ID: 2777345
• Update Time: 2025-04-18

4-(Trifluoromethoxy)phenyl Methyl Sulfone Chemical and Physical Properties

Names and Identifiers

• 1-(Methylsulfonyl)-4-(trifluoromethoxy)benzene
• 1-Methanesulphonyl-4-(trifluoromethoxy)benzene~1-Methylsulphonyl-4-(trifluoromethoxy)benzene
• 1-methylsulfonyl-4-(trifluoromethoxy)benzene
• 4-(Trifluoromethoxy)phenyl methyl sulfone
• FT-0628593
• 4-(trifluoromethoxy)phenyl methylsulfone
• 87750-51-4
• 1-methanesulfonyl-4-(trifluoromethoxy)benzene
• FNXVEILQGNGZNE-UHFFFAOYSA-N
• AKOS015852452
• FS-1159
• SCHEMBL514383
• 1-(Methanesulfonyl)-4-(trifluoromethoxy)benzene
• MFCD00792426
• methyl 4-(trifluoromethoxy)phenyl sulfone
• DTXSID90380484
• CS-0456708
• 4-(trifluoromethoxy)phenyl methyl sulphone
• DB-057021
• Benzene,1-(methylsulfonyl)-4-(trifluoromethoxy)-
• 4-(Trifluoromethoxy)phenyl Methyl Sulfone

• MDL： MFCD00792426
• Inchi： 1S/C8H7F3O3S/c1-15(12,13)7-4-2-6(3-5-7)14-8(9,10)11/h2-5H,1H3
• InChI Key： FNXVEILQGNGZNE-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)OC(F)(F)F)(=O)=O
• BRN： 7924039

Computed Properties

• Exact Mass: 240.00700
• Monoisotopic Mass: 240.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.399
• Melting Point: 64-65°C
• Boiling Point: 294°C at 760 mmHg
• Flash Point: 131.6°C
• Refractive Index: 1.459
• PSA: 51.75000
• LogP: 3.06950
• Solubility: Insoluble in water

4-(Trifluoromethoxy)phenyl Methyl Sulfone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds